Cas no 1832-53-7 (Ethyl Methylphosphonate)

Ethyl Methylphosphonate structure
Ethyl Methylphosphonate structure
Product Name:Ethyl Methylphosphonate
CAS No:1832-53-7
MF:C3H9O3P
MW:124.075522184372
MDL:MFCD00192159
CID:204598
PubChem ID:24864101
Update Time:2025-04-19

Ethyl Methylphosphonate Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-methyl-, monoethyl ester
    • Ethyl methylphosphonate
    • ETHYL METHYLPHOSPHONIC ACID
    • EMPA
    • Ethyl hydrogen methylphosphonate
    • methyl-phosphonic acid ethyl ester
    • Methyl-phosphonic acid monoethyl ester
    • Monoethyl methylphosphonate
    • O-ethyl methylphosphonic acid
    • Phosphonic acid,methyl-,ethyl ester
    • Phosphonic acid,methyl-,monoethyl ester
    • VX ACID
    • Ethyl methylphosphonate, 98%
    • O-ETHYLMETHYLPHOSPHONIC ACID ESTER GROUP
    • UNII-921S33S5Y5
    • 1832-53-7
    • 921S33S5Y5
    • ethyl hydrogen (S)-methylphosphonate
    • AKOS037621568
    • ethoxy(methyl)phosphinic acid
    • MFCD00192159
    • UFZOPKFMKMAWLU-UHFFFAOYSA-N
    • P-METHYLPHOSPHONIC ACID MONOETHYL ESTER
    • SCHEMBL17737221
    • Methyl phosphonic acid, o-ethyl ester
    • Phosphonic acid, methyl-, monoethyl ester
    • Phosphonic acid, methyl-, ethyl ester
    • Q27271453
    • J-011729
    • SCHEMBL93840
    • EMPA [MI]
    • DTXSID00862761
    • Ethyl methylphosphonate; Phosphonic acid, methyl-, monoethyl ester; Phosphonic acid, methyl-, ethyl ester;
    • Ethyl Methylphosphonate
    • MDL： MFCD00192159
    • Inchi： 1S/C3H9O3P/c1-3-6-7(2,4)5/h3H2,1-2H3,(H,4,5)
    • InChI Key： UFZOPKFMKMAWLU-UHFFFAOYSA-N
    • SMILES： P(C)(=O)(O)OCC

Computed Properties

  • Exact Mass: 124.02900
  • Monoisotopic Mass: 124.02893114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 63.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • XLogP3: 0.3
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.172 g/mL at 25 °C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.426(lit.)
  • PSA: 56.34000
  • LogP: 0.83810
  • Solubility: Not determined
  • Merck: 13,3595

Ethyl Methylphosphonate Security Information

Ethyl Methylphosphonate Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Ethyl Methylphosphonate Pricemore >>

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